Cas no 16927-50-7 (5-Nitro-2-(phenylamino)benzoic Acid)

• Product Name: 5-Nitro-2-(phenylamino)benzoic Acid
• CAS No: 16927-50-7
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 199605
• PubChem ID: 231061
• Update Time: 2025-04-19

5-Nitro-2-(phenylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-nitro-2-(phenylamino)-
• 2-anilino-5-nitrobenzoic acid
• 5-Nitro-N-phenylanthranilic acid
• 2-Anilino-5-nitro-benzoesaeure
• 2-anilino-5-nitro-benzoic acid
• 4-nitrodiphenylamine-2-carboxylic acid
• 5-nitro-2-(phenylamino)benzoic acid
• 5-nitro-2-phenylaminobenzoic acid
• AC1L5KVP
• AC1Q20TX
• AC1Q72GB
• Ambcb5940311
• CHEMBL1621187
• N-phenyl-5-nitroanthranilic acid
• NSC26560
• SureCN354532
• 5-nitro-2-(phenylamino)benzoicacid
• 5-nitro-2-phenylazanyl-benzoic acid
• CS-0233483
• NSC184730
• 16927-50-7
• N-(phenyl)-5-nitroanthranilic acid
• AKOS002783774
• BDBM50385961
• Oprea1_578696
• SCHEMBL354532
• NSC 26560
• NSC-184730
• A814573
• EN300-133894
• Z55982606
• NSC-26560
• DTXSID80282569
• 2-Anilino-5-nitrobenzoic acid #
• NSC 184730
• 5-Nitro-2-(phenylamino)benzoic Acid

• Inchi： 1S/C13H10N2O4/c16-13(17)11-8-10(15(18)19)6-7-12(11)14-9-4-2-1-3-5-9/h1-8,14H,(H,16,17)
• InChI Key： DOTLBHVBCHNOAA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1NC1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 258.0641
• Monoisotopic Mass: 258.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 452.1°C at 760 mmHg
• Flash Point: 227.2°C
• Refractive Index: 1.694
• PSA: 92.47
• LogP: 3.63280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives